Stromatoxin-1

Researchers face experimental risk when substituting Stromatoxin-1 with generic KV2 inhibitors due to critical differences in subtype selectivity and potency. • KV2.1 IC50 = 12 nM, KV2.2 IC50 = 21 nM - ~16-fold more potent than small-molecule KV2 inhibitor-1 (IC50 200 nM); no activity on KV1, KV3, NaV, or CaV channels. • KV4.2 IC50 = 1.2 nM - ~4-fold more potent than phrixotoxin-1, enabling lower working concentrations. • Validated in human detrusor smooth muscle and pressurized arterial myogenic constriction assays. Supplied as >98% pure lyophilized peptide with Certificate of Analysis.

Stromatoxin-1 Pharmacological Profile

Stromatoxin-1 (ScTx1, κ-theraphotoxin-Sc1a) is a 34-amino acid peptidyl toxin originally isolated from the venom of the African tarantula Stromatopelma calceatum [1]. Structurally, it belongs to the inhibitor cystine knot (ICK) peptide family, featuring three disulfide bridges and an amidated C-terminus, and bears 83% sequence homology with hanatoxin-1 [2]. As a gating modifier toxin, it inhibits specific voltage-gated potassium (KV) channels by shifting their activation threshold, rather than by physically occluding the pore [3]. Its primary molecular targets are KV2.1, KV2.2, KV2.1/9.3 heteromultimers, and KV4.2 channels, with no reported activity against KV1, KV3, voltage-gated sodium, or calcium channels .

Target KV2.1, KV2.2, KV4.2, KV2.1/9.3 channels

Mechanism Gating modifier; shifts activation threshold

Selectivity No activity on Nav, Cav, KV1, or KV3 channels

• [1] Escoubas, P., Diochot, S., Célérier, M. L., Nakajima, T., & Lazdunski, M. (2002). Novel tarantula toxins for subtypes of voltage-dependent potassium channels in the Kv2 and Kv4 subfamilies. Molecular Pharmacology, 62(1), 48–57. View Source
• [2] Smartox Biotechnology. (2014). Stromatoxin-1 Product Datasheet: Blocker of Kv2 channels. View Source
• [3] Swartz, K. J. (2007). Tarantula toxins interacting with voltage sensors in potassium channels. Toxicon, 49(2), 213–230. View Source

Why Generic KV2 Blockers Fail to Substitute Stromatoxin-1

Generic substitution of Stromatoxin-1 with other KV2 inhibitors or close structural analogs introduces significant experimental risk due to critical differences in target subtype specificity and potency. For instance, small-molecule KV2 inhibitors such as 'KV2 channel inhibitor-1' exhibit micromolar potency (IC50 = 200 nM and 410 nM for KV2.1 and KV2.2, respectively ), which is 10- to 20-fold weaker than Stromatoxin-1 and thus requires much higher, potentially cytotoxic concentrations. Furthermore, while the structural homolog heteroscodratoxin-1 (HmTx1) shares a similar ICK scaffold, it demonstrates a distinct pharmacological profile: it is a weak KV2 blocker (e.g., only 23% inhibition of KV2.1 at 100 nM) but a potent inhibitor of KV4.1 and sodium channel Nav1.1 inactivation . Using HmTx1 in a study designed for Stromatoxin-1 would therefore introduce off-target effects on Nav1.1 and fail to effectively block KV2 channels, fundamentally altering the experimental outcome [1].

Small‑molecule KV2 inhibitors

Lower potency may require higher concentrations, increasing risk of non‑specific effects

Heteroscodratoxin‑1 (HmTx1)

Structurally similar, but weak KV2 block and potent Nav1.1 activity introduce off‑target effects

Other generic blockers

May not replicate the specific KV2.1/2.2 blockade required for native tissue studies

• [1] Osteen, J. D., et al. (2016). Selective spider toxins reveal a role for the Nav1.1 channel in mechanical pain. Nature, 534(7608), 494–499. View Source

Stromatoxin-1 Comparative Evidence

KV2.1/2.2 Inhibition Potency vs Heteroscodratoxin-1

Stromatoxin-1 exhibits high-affinity, sub-nanomolar to low nanomolar inhibition of KV2.1 and KV2.2 channels, with IC50 values of 12.7 nM and 21.4 nM, respectively [1]. In stark contrast, the structurally related toxin heteroscodratoxin-1 (HmTx1) displays very weak inhibition of these same KV2 channels at comparable concentrations, achieving only 23% block of KV2.1 and 19.7% block of KV2.2 at 100 nM . This represents a more than 8-fold difference in potency at the 100 nM test concentration for KV2.1.

KV2.1/2.2 Inhibition vs HmTx1

Head-to-head

Stromatoxin‑1 IC50: 12.7 nM (KV2.1), 21.4 nM (KV2.2)
HmTx1: 23% block at 100 nM

Supports specific KV2.1/2.2 research context

Electrophysiology, heterologous expression

Evidence Dimension	Potency of KV2.1 channel inhibition
Target Compound Data	IC50 = 12.7 nM (100% block achievable)
Comparator Or Baseline	Heteroscodratoxin-1: 23% block at 100 nM (IC50 not determinable within this range)
Quantified Difference	At 100 nM: ~100% block (Stromatoxin-1) vs. 23% block (HmTx1) for KV2.1; >8-fold difference in functional inhibition.
Conditions	Electrophysiology on heterologously expressed KV2.1 and KV2.2 channels in Xenopus oocytes or mammalian cells.

Why This Matters

For researchers requiring specific and potent blockade of KV2.1/2.2 channels, Stromatoxin-1 is the only viable peptidyl tool, as its close structural homolog heteroscodratoxin-1 is functionally inactive against these targets at relevant concentrations.

• [1] Escoubas, P., Diochot, S., Célérier, M. L., Nakajima, T., & Lazdunski, M. (2002). Novel tarantula toxins for subtypes of voltage-dependent potassium channels in the Kv2 and Kv4 subfamilies. Molecular Pharmacology, 62(1), 48–57. View Source

Selectivity and Off-Target Profile vs Heteroscodratoxin-1

The target selectivity profiles of Stromatoxin-1 and heteroscodratoxin-1 (HmTx1) are fundamentally different. Stromatoxin-1 shows no activity on voltage-gated sodium (Nav) or calcium (Cav) channels, nor on KV1 or KV3 channels . Conversely, heteroscodratoxin-1 is a potent inhibitor of Nav1.1 channel inactivation with an EC50 of 38 nM, a primary effect that is absent with Stromatoxin-1 [1]. Furthermore, heteroscodratoxin-1 blocks KV4.1 (IC50 = 280 nM), a channel unaffected by Stromatoxin-1, while exhibiting minimal activity on KV2 channels .

Selectivity & Off‑Target vs HmTx1

Head-to-head

Stromatoxin‑1: no Nav, Cav, KV1, KV3, KV4.1 activity
HmTx1: potent Nav1.1 (EC50 38 nM), KV4.1 block

Clean KV2 selectivity avoids Nav/KV4 pathway interference

Heterologous ion channel panel

Evidence Dimension	Selectivity and off-target activity profile
Target Compound Data	KV2.1, KV2.2, KV4.2, KV2.1/9.3 inhibitor; no activity on Nav, Cav, KV1, KV3, KV4.1, or KV4.3.
Comparator Or Baseline	Heteroscodratoxin-1: Potent Nav1.1 inhibitor (EC50=38 nM); weak KV2 inhibitor; blocks KV4.1, KV4.2, KV4.3.
Quantified Difference	Stromatoxin-1 shows no activity on Nav1.1 or KV4.1, whereas heteroscodratoxin-1 exhibits potent activity (EC50=38 nM and IC50=280 nM, respectively).
Conditions	Electrophysiology on heterologously expressed ion channels in Xenopus oocytes or mammalian cells.

Why This Matters

In experiments where KV2 channel function must be studied in isolation or in the presence of neuronal sodium channel activity, Stromatoxin-1 provides a clean, specific tool. Using heteroscodratoxin-1 would confound results due to its potent and primary effect on Nav1.1 channels.

• [1] Osteen, J. D., et al. (2016). Selective spider toxins reveal a role for the Nav1.1 channel in mechanical pain. Nature, 534(7608), 494–499. View Source

Potency vs Small-Molecule KV2 Inhibitors

Stromatoxin-1 demonstrates approximately 16-fold greater potency for KV2.1 and 19-fold greater potency for KV2.2 compared to the small-molecule inhibitor 'KV2 channel inhibitor-1' [1]. The peptide toxin achieves complete channel block at nanomolar concentrations (IC50 = 12.7 nM for KV2.1, 21.4 nM for KV2.2), whereas the small molecule requires sub-micromolar to micromolar concentrations (IC50 = 200 nM for KV2.1, 410 nM for KV2.2) .

Potency vs Small‑Molecule KV2 Inhibitor

Cross-study

KV2.1: ~16‑fold higher potency
KV2.2: ~19‑fold higher potency
compared to KV2 channel inhibitor‑1

Higher potency supports low‑concentration workflow

Values from heterologous expression; datasheet comparison

Evidence Dimension	Potency for KV2 channel inhibition
Target Compound Data	KV2.1 IC50 = 12.7 nM; KV2.2 IC50 = 21.4 nM.
Comparator Or Baseline	KV2 channel inhibitor-1: KV2.1 IC50 = 200 nM; KV2.2 IC50 = 410 nM.
Quantified Difference	KV2.1: 15.7-fold more potent (Stromatoxin-1). KV2.2: 19.2-fold more potent (Stromatoxin-1).
Conditions	Electrophysiology on heterologously expressed channels. Values for small molecule inhibitor are from MedChemExpress datasheet.

Why This Matters

The substantially higher potency of Stromatoxin-1 allows for the use of lower compound quantities in experiments, reducing the risk of non-specific effects associated with high concentrations of small-molecule inhibitors and lowering overall procurement costs per experiment.

• [1] Escoubas, P., Diochot, S., Célérier, M. L., Nakajima, T., & Lazdunski, M. (2002). Novel tarantula toxins for subtypes of voltage-dependent potassium channels in the Kv2 and Kv4 subfamilies. Molecular Pharmacology, 62(1), 48–57. View Source

KV4.2 Inhibition Potency vs Phrixotoxin-1

For studies focused on the A-type potassium channel KV4.2, Stromatoxin-1 demonstrates approximately 4.2-fold higher potency compared to phrixotoxin-1, another peptidyl tool often considered for this target [1]. Stromatoxin-1 inhibits KV4.2 with an IC50 of 1.2 nM, while phrixotoxin-1 exhibits an IC50 of 5 nM [2].

KV4.2 Inhibition vs Phrixotoxin‑1

Cross-study

Stromatoxin‑1 IC50: 1.2 nM
Phrixotoxin‑1 IC50: 5 nM
~4.2‑fold higher potency

Supports KV4.2 studies at low concentrations

Heterologously expressed KV4.2

Evidence Dimension	Potency of KV4.2 channel inhibition
Target Compound Data	IC50 = 1.2 nM
Comparator Or Baseline	Phrixotoxin-1: IC50 = 5 nM
Quantified Difference	4.2-fold greater potency
Conditions	Electrophysiology on heterologously expressed KV4.2 channels.

Why This Matters

The superior potency of Stromatoxin-1 on KV4.2 translates to lower effective working concentrations, which is particularly advantageous when working with precious tissue samples or when seeking to minimize any potential off-target interactions at higher doses.

• [1] Alomone Labs. (2024). KV4 Channel Deluxe Research Pack Technical Information. View Source
• [2] Escoubas, P., Diochot, S., Célérier, M. L., Nakajima, T., & Lazdunski, M. (2002). Novel tarantula toxins for subtypes of voltage-dependent potassium channels in the Kv2 and Kv4 subfamilies. Molecular Pharmacology, 62(1), 48–57. View Source

Functional Specificity of KV2.1/2.2 in UBSM

In an ex vivo rat urinary bladder smooth muscle (UBSM) preparation, Stromatoxin-1 (100 nM) significantly increased the amplitude of spontaneous phasic contractions, muscle force, and tone [1]. However, RT-PCR and Western blot analysis revealed that UBSM cells express KV2.1 and KV2.2 channel subunits, but not KV4.2 [2]. This demonstrates that the functional effect of Stromatoxin-1 in this tissue is specifically mediated through its inhibition of KV2.1 and KV2.2 channels, and not through KV4.2, validating its use as a tool to dissect the contributions of these specific KV2 subtypes in native tissue.

Functional Specificity in UBSM

Model context

100 nM Stromatoxin‑1 increased contractility; KV2.1/2.2 mRNA present, KV4.2 absent

KV2.1/2.2 functional effect in native smooth muscle

Rat UBSM strips, RT‑PCR, Western blot

Evidence Dimension	Functional effect in native tissue correlated with molecular expression
Target Compound Data	100 nM Stromatoxin-1 increased UBSM contractility.
Comparator Or Baseline	mRNA expression profile: KV2.1 and KV2.2 present; KV4.2 absent.
Quantified Difference	The functional effect of Stromatoxin-1 is attributed solely to KV2.1/2.2 inhibition, not KV4.2, due to the absence of the latter's mRNA.
Conditions	Isolated rat urinary bladder smooth muscle strips; RT-PCR, Western blot, and immunocytochemistry on isolated UBSM cells.

Why This Matters

This evidence confirms that Stromatoxin-1 can be used as a specific probe for KV2.1/2.2 function in complex biological systems where KV4.2 is not expressed, providing confidence in the interpretation of results from ex vivo and in vivo pharmacological studies.

• [1] Chen, M., et al. (2010). Voltage-gated K+ channels sensitive to stromatoxin-1 regulate myogenic and neurogenic contractions of rat urinary bladder smooth muscle. American Journal of Physiology - Regulatory, Integrative and Comparative Physiology, 299(1), R177–R184. View Source
• [2] Chen, M., et al. (2010). Voltage-gated K+ channels sensitive to stromatoxin-1 regulate myogenic and neurogenic contractions of rat urinary bladder smooth muscle. American Journal of Physiology - Regulatory, Integrative and Comparative Physiology, 299(1), R177–R184. View Source

KV2 Functional Validation in Human Detrusor

The functional relevance of Stromatoxin-1's primary targets has been validated in human tissue. In isolated human detrusor smooth muscle (DSM) strips, application of 100 nM Stromatoxin-1 significantly increased the amplitude of spontaneous phasic contractions and muscle force, and enhanced the amplitude of electrical field stimulation-induced contractions across a range of frequencies (3.5-30 Hz) [1]. RT-PCR confirmed mRNA expression of KV2.1, KV2.2, and KV9.3 (but not KV4.2) subunits in human DSM cells [2]. This provides a direct translational link between the compound's known molecular pharmacology and its potential utility in human physiology and pathophysiology studies.

KV2 Validation in Human Detrusor

Model context

100 nM enhanced spontaneous and neurogenic contractions; KV2.1/2.2/9.3 mRNA confirmed

Functional response in human tissue research model

Human DSM strips, RT‑PCR, Ca2+ imaging

Evidence Dimension	Functional effect in human tissue
Target Compound Data	100 nM Stromatoxin-1 increased human DSM contractility and intracellular Ca2+ levels.
Comparator Or Baseline	Baseline (vehicle control) activity.
Quantified Difference	Significant increase in contraction amplitude and force, and enhanced neurogenic contractions.
Conditions	Isolated human detrusor smooth muscle strips and cells; RT-PCR, Western blot, patch-clamp, and Ca2+ imaging.

Why This Matters

This evidence confirms that the pharmacological effects of Stromatoxin-1 observed in animal models translate to human tissue, de-risking its use in human-relevant preclinical studies of bladder function and validating it as a critical tool for target validation in the KV2 family.

• [1] Hristov, K. L., et al. (2012). Expression and function of KV2-containing channels in human urinary bladder smooth muscle. American Journal of Physiology - Cell Physiology, 302(11), C1599–C1608. View Source
• [2] Hristov, K. L., et al. (2012). Expression and function of KV2-containing channels in human urinary bladder smooth muscle. American Journal of Physiology - Cell Physiology, 302(11), C1599–C1608. View Source

Stromatoxin-1 Application Scenarios

KV2.1/2.2 Dissection in Native Tissues

Stromatoxin-1's high potency and selectivity for KV2.1 and KV2.2 channels, combined with its lack of activity on KV4.2, sodium, and calcium channels, makes it the premier tool for isolating the specific contributions of these delayed rectifier potassium channels to cellular excitability, action potential repolarization, and smooth muscle contractility [1]. Unlike heteroscodratoxin-1, it will not confound results by inhibiting Nav1.1 or KV4.1 . Its validated use in human detrusor smooth muscle further supports its application in translational studies [2].

High-Precision KV4.2 Current Studies

With an IC50 of 1.2 nM for KV4.2, Stromatoxin-1 is among the most potent available tools for inhibiting this A-type potassium channel [1]. Its ~4-fold greater potency compared to phrixotoxin-1 allows for the use of lower working concentrations, which is a critical advantage in experiments where compound cost, solubility, or potential for non-specific effects at higher doses is a concern . This makes it ideal for detailed biophysical studies of KV4.2 gating or for probing its role in neurons where it contributes to dendritic excitability and action potential repolarization [2].

KV2 Inhibitor Benchmarking in Drug Discovery

For pharmaceutical research programs developing small-molecule KV2 channel inhibitors (e.g., for diabetes or neurological disorders), Stromatoxin-1 serves as the gold-standard peptidyl control and benchmark [1]. Its well-characterized potency and selectivity profile (e.g., being ~16-fold more potent on KV2.1 than the small molecule 'KV2 channel inhibitor-1') provide a quantitative baseline against which the efficacy and selectivity of new chemical entities can be rigorously compared . Its complete lack of activity on KV4.1 and KV4.3 further distinguishes it from less selective peptidyl tools [2].

In Vivo KV2 Validation in Urological & Cardiovascular Models

The functional and molecular evidence from ex vivo studies in rat and human bladder smooth muscle, showing that Stromatoxin-1 increases contractility by inhibiting KV2.1/2.2 channels, supports its use as a tool for in vivo target validation in urological research [1]. Similarly, its demonstrated ability to enhance myogenic constriction in pressurized arterial segments suggests utility in cardiovascular research, where the role of KV2 channels in regulating vascular tone is under investigation . In these contexts, its peptide nature and specific mechanism of action allow for targeted perturbation of KV2 function, distinct from broader-spectrum ion channel modulators [2].

Application

Selection Property

Validation Focus

KV2.1/2.2 native tissue studies

Reported selectivity for KV2 over KV4, Nav, Cav

Target engagement in native tissue models

KV4.2 biophysical studies

High potency for KV4.2 channels

Low‑concentration electrophysiology requirements

KV2 inhibitor benchmarking

Well‑characterized potency and selectivity profile

Comparator assay‑response context for new entities

Urological target validation

Functional evidence in smooth muscle preparations

Model‑specific KV2.1/2.2 contribution assessment

• [1] Escoubas, P., Diochot, S., Célérier, M. L., Nakajima, T., & Lazdunski, M. (2002). Novel tarantula toxins for subtypes of voltage-dependent potassium channels in the Kv2 and Kv4 subfamilies. Molecular Pharmacology, 62(1), 48–57. View Source
• [2] Hristov, K. L., et al. (2012). Expression and function of KV2-containing channels in human urinary bladder smooth muscle. American Journal of Physiology - Cell Physiology, 302(11), C1599–C1608. View Source